Cas no 2418642-91-6 (5-{1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-1-carbonyl}pyridin-3-yl sulfurofluoridate)

• Product Name: 5-{1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-1-carbonyl}pyridin-3-yl sulfurofluoridate
• CAS No: 2418642-91-6
• MF: C₁₁H₉FN₄O₄S
• MW: 312.276963949203
• CID: 5358527
• PubChem ID: 165770848
• Update Time: 2025-07-15

5-{1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-1-carbonyl}pyridin-3-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z4262424989
• 5-{1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-1-carbonyl}pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C11H9FN4O4S/c12-21(18,19)20-9-5-8(6-13-7-9)10(17)16-4-3-15-2-1-14-11(15)16/h1-2,5-7H,3-4H2
• InChI Key： ISYFIIQZLQEFGO-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(N1C2=NC=CN2CC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 511
• XLogP3: 0.1
• Topological Polar Surface Area: 103

Additional information on 5-{1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-1-carbonyl}pyridin-3-yl sulfurofluoridate

Introduction to 5-{1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-1-carbonyl}pyridin-3-yl sulfurofluoridate and Its Significance in Modern Chemical Biology

5-{1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-1-carbonyl}pyridin-3-yl sulfurofluoridate (CAS No. 2418642-91-6) represents a fascinating compound that has garnered considerable attention in the realm of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative exhibits unique structural and functional properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents. The compound's intricate molecular architecture, featuring a pyridin-3-yl sulfurofluoridate moiety linked to a [1,3]diazolo[1,2-a]imidazole core, suggests potential interactions with biological targets that could lead to innovative drug discovery.

The [1,3]diazolo[1,2-a]imidazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate enzyme activity and cellular processes. This scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the sulfurofluoridate group further enhances the compound's potential by introducing a polar and electrophilic center that can engage in hydrogen bonding and metal coordination. Such features are often exploited in the design of bioactive molecules to improve binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). 5-{1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-1-carbonyl}pyridin-3-yl sulfurofluoridate emerges as a compelling candidate in this context due to its ability to disrupt key PPIs involved in cancer progression and inflammation. Studies have demonstrated that compounds with similar structural motifs can interfere with the function of critical signaling pathways by binding to specific residues on target proteins. The pyridin-3-yl sulfurofluoridate group provides a favorable pharmacokinetic profile by enhancing solubility while maintaining metabolic stability.

The synthesis of 5-{1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-1-carbonyl}pyridin-3-yl sulfurofluoridate involves multi-step organic transformations that require precise control over reaction conditions. The formation of the [1,3]diazolo[1,2-a]imidazole core necessitates high temperatures and specialized catalysts to ensure regioselectivity. Subsequent functionalization with the sulfurofluoridate group demands careful handling to prevent unwanted side reactions. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it feasible to produce larger quantities of the compound for preclinical studies.

One of the most intriguing aspects of this compound is its potential role in modulating immune responses. The pyridin-3-yl sulfurofluoridate moiety has been shown to interact with receptors expressed on immune cells, influencing cytokine production and T-cell activation. This property makes it an attractive candidate for treating autoimmune diseases and cancer-related immunosuppression. Preclinical data suggests that 5-{1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-1-carbonyl}pyridin-3-yl sulfurofluoridate can enhance antitumor immunity by activating natural killer (NK) cells and cytotoxic T lymphocytes (CTLs). These findings align with emerging trends in immunotherapy where small molecules are being designed to synergize with biologics for improved therapeutic outcomes.

The compound's structural versatility also opens up avenues for developing derivatives with enhanced potency and selectivity. By modifying substituents on the pyridin-3-yl sulfurofluoridate group or exploring different linkers between the [1,3]diazolo[1,2-a]imidazole core and other pharmacophores, chemists can fine-tune biological activity while minimizing off-target effects. Computational modeling techniques have been instrumental in predicting how these modifications will affect molecular interactions. Molecular dynamics simulations and quantum mechanical calculations provide insights into binding affinities and conformational changes upon ligand binding.

In addition to its therapeutic potential,5-{1H,2H,3H-[1,3]diazolo[1,2-a]imidazole-1-carbonyl}pyridin-3-yl sulfurofluoridate may find applications in diagnostic imaging due to its ability to emit fluorescence upon excitation with specific wavelengths of light. This property could be exploited for developing novel contrast agents for magnetic resonance imaging (MRI) or positron emission tomography (PET). Such applications would leverage the compound's photophysical characteristics while maintaining its bioactivity.

The regulatory landscape for new chemical entities like 5-{1H,2H,